2-((3-(2-acetamidoethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[3-(2-acetamidoethyl)-4-oxoquinazolin-2-yl]sulfanyl-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C17H22N4O4S/c1-12(22)18-7-9-21-16(24)13-5-3-4-6-14(13)20-17(21)26-11-15(23)19-8-10-25-2/h3-6H,7-11H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: TVQZVVDUHQQRGG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCN1C(=O)C2=CC=CC=C2N=C1SCC(=O)NCCOC
• Molecular Formula: C17H22N4O4S
• Molecular Weight: 378.4 g/mol

Description

2-((3-(2-acetamidoethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C17H22N4O4S and its molecular weight is 378.45. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(2-acetamidoethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(2-methoxyethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(2-acetamidoethyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(2-methoxyethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Aspects and Properties

Research on structurally similar amide-containing isoquinoline derivatives has demonstrated interesting structural aspects and properties, such as the formation of gels and crystalline solids upon treatment with different acids. These compounds have also shown potential in forming host–guest complexes with enhanced fluorescence emission, indicating their potential application in fluorescence-based sensors or probes (Karmakar et al., 2007).

Synthesis and Antitumor Activity

The synthesis and evaluation of novel compounds with potential antitumor activity as inhibitors for methionine synthase highlight the importance of these molecules in cancer research. One study designed, synthesized, and evaluated a series of substituted compounds, showing significant cytotoxic activity against certain tumor cells, which underscores the potential of these compounds in developing new anticancer therapies (Elfekki et al., 2014).

Molecular Docking Studies

Molecular docking studies of similar compounds have been conducted to understand their interactions with biological targets. For instance, docking studies into the ATP binding site of EGFR-TK and B-RAF kinase for certain analogues indicate potential mechanisms through which these compounds could exert antitumor effects, suggesting their utility in the design of targeted cancer therapeutics (Al-Suwaidan et al., 2016).